Cas no 2593-55-7 (1,4-Naphthalenedione,2-methyl-3-(methylthio)-)

1,4-Naphthalenedione,2-methyl-3-(methylthio)- structure
2593-55-7 structure
Product Name:1,4-Naphthalenedione,2-methyl-3-(methylthio)-
CAS No:2593-55-7
MF:C12H10O2S
MW:218.271602153778
CID:289068
PubChem ID:248745
Update Time:2025-04-19

1,4-Naphthalenedione,2-methyl-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione,2-methyl-3-(methylthio)-
    • 2-methyl-3-methylsulfanylnaphthalene-1,4-dione
    • 2-methyl-3-methylthio-1,4-naphthoquinone
    • 2-methyl-3-(methylsulfanyl)naphthoquinone
    • NSC-66166
    • SCHEMBL2599369
    • 2593-55-7
    • 2-Methyl-3-(methylthio)naphthalene-1,4-dione
    • NSC66166
    • DTXSID20290022
    • CHEMBL4476004
    • 2-methyl-3-(methylsulfanyl)naphthalene-1,4-dione
    • Inchi: 1S/C12H10O2S/c1-7-10(13)8-5-3-4-6-9(8)11(14)12(7)15-2/h3-6H,1-2H3
    • InChI Key: LQCRQSQHGKVTCR-UHFFFAOYSA-N
    • SMILES: S(C)C1C(C2C=CC=CC=2C(C=1C)=O)=O

Computed Properties

  • Exact Mass: 218.04000
  • Monoisotopic Mass: 218.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: 355.9°Cat760mmHg
  • Flash Point: 156.9°C
  • Refractive Index: 1.622
  • PSA: 59.44000
  • LogP: 2.70260
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